Cas no 2243515-99-1 (4,4-Diethoxypiperidine;hydrobromide)

• Product Name: 4,4-Diethoxypiperidine;hydrobromide
• CAS No: 2243515-99-1
• MF: C₉H₂₀BrNO₂
• MW: 254.164602279663
• CID: 5326219
• Update Time: 2025-10-22

4,4-Diethoxypiperidine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4,4-Diethoxypiperidine;hydrobromide
• 4,4-diethoxypiperidine hydrobromide
• Z3339248133

• Inchi： 1S/C9H19NO2.BrH/c1-3-11-9(12-4-2)5-7-10-8-6-9;/h10H,3-8H2,1-2H3;1H
• InChI Key： MEHDKHIACGGYHK-UHFFFAOYSA-N
• SMILES： Br.O(CC)C1(CCNCC1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 114
• Topological Polar Surface Area: 30.5

Additional information on 4,4-Diethoxypiperidine;hydrobromide

Recent Advances in the Study of 4,4-Diethoxypiperidine Hydrobromide (CAS: 2243515-99-1) in Chemical Biology and Pharmaceutical Research

4,4-Diethoxypiperidine hydrobromide (CAS: 2243515-99-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This piperidine derivative, characterized by its unique ethoxy substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a valuable candidate for drug development. The compound's structural features, including its hydrobromide salt form, enhance its solubility and bioavailability, making it particularly attractive for medicinal chemistry applications.

One of the key areas of research involving 4,4-Diethoxypiperidine hydrobromide is its role in central nervous system (CNS) disorders. Preliminary studies suggest that this compound exhibits modulatory effects on neurotransmitter systems, particularly those involving dopamine and serotonin. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry to analyze its pharmacokinetic profile, revealing favorable absorption and distribution characteristics. These findings have spurred further investigations into its potential as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its CNS applications, 4,4-Diethoxypiperidine hydrobromide has been explored for its antimicrobial properties. Recent in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The compound's mechanism of action appears to involve disruption of microbial cell membranes, as evidenced by electron microscopy and flow cytometry analyses. These results highlight its potential as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance.

The synthesis and optimization of 4,4-Diethoxypiperidine hydrobromide have also been a focus of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular attention to green chemistry principles. Researchers have utilized catalytic methods and solvent-free conditions to minimize environmental impact while maintaining high efficiency. These advancements not only enhance the compound's accessibility for further studies but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, the future research directions for 4,4-Diethoxypiperidine hydrobromide include comprehensive toxicology studies, formulation development, and clinical translation. While the current data are promising, further validation through in vivo models and human trials will be essential to fully realize its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, potentially leading to new treatment options for various medical conditions.